N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide
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Overview
Description
N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide, also known as BF3MBs, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide exerts its biological effects by binding to the active site of CA IX, which is a zinc-containing metalloenzyme that plays a crucial role in pH regulation and cell survival. By inhibiting the activity of CA IX, N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide disrupts the pH balance of cancer cells, leading to their death. N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide also binds to CA IX with high selectivity, making it a useful tool for imaging and studying the role of CA IX in various biological processes.
Biochemical and Physiological Effects
N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects, including inhibition of cancer cell growth, disruption of pH balance, and induction of apoptosis in cancer cells. N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide has also been shown to selectively bind to CA IX, making it a useful tool for imaging and studying the role of CA IX in various biological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide is its high selectivity for CA IX, which makes it a useful tool for imaging and studying the role of CA IX in various biological processes. N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide also has a relatively simple synthesis method, making it easy to produce in large quantities. However, one limitation of N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide is its low solubility in aqueous solutions, which can make it difficult to use in certain lab experiments.
Future Directions
There are several future directions for research on N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide. One area of interest is the development of new derivatives of N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide with improved solubility and selectivity for CA IX. Another area of interest is the use of N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide in combination with other cancer treatments to enhance their efficacy. Additionally, N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide could be used as a tool for studying the role of CA IX in other diseases and biological processes beyond cancer.
Synthesis Methods
The synthesis of N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with 1,2-benzisoxazole in the presence of a base such as triethylamine. The product is then purified through recrystallization to obtain the final compound.
Scientific Research Applications
N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide has been extensively studied for its potential applications in various fields such as cancer treatment, imaging, and chemical biology. In cancer treatment, N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide has been shown to inhibit the growth of cancer cells by targeting the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide has also been used as a fluorescent probe for imaging applications due to its ability to selectively bind to CA IX. In chemical biology, N-1,2-benzisoxazol-3-yl-4-fluoro-3-methylbenzenesulfonamide has been used as a tool to study the role of CA IX in various biological processes.
properties
IUPAC Name |
N-(1,2-benzoxazol-3-yl)-4-fluoro-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O3S/c1-9-8-10(6-7-12(9)15)21(18,19)17-14-11-4-2-3-5-13(11)20-16-14/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSBSUGRNWVVICH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=NOC3=CC=CC=C32)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
41.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49649040 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(1,2-benzoxazol-3-yl)-4-fluoro-3-methylbenzenesulfonamide |
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